3-Neopentylisoxazol-5-amine
Overview
Description
3-Neopentylisoxazol-5-amine is a specialty product used in proteomics research . It has a molecular formula of C8H14N2O and a molecular weight of 154.21 .
Synthesis Analysis
The synthesis of isoxazoles, the class of compounds to which this compound belongs, has been a field of interest for many years. The most commonly reported synthesis of isoxazole derivatives involves the (3 + 2) cycloaddition reaction of an alkyne that acts as a dipolarophile and nitrile oxide as the dipole .Chemical Reactions Analysis
The main reactions leading to the construction of the isoxazole ring involve the 1,3-dipolar cycloaddition of nitrile oxides to unsaturated compounds and the condensation of hydroxylamine with β-diketones or their synthetic equivalents .Scientific Research Applications
Catalytic Properties and Reactivity
- Synthesis and Catalysis : 3-Neopentylisoxazol-5-amine derivatives show promise in catalysis. For instance, alkylpalladium N-heterocyclic carbene complexes, synthesized from similar structures, demonstrated notable reactivity toward nucleophiles, forming stable transamination products. These complexes were used in Buchwald-Hartwig amination reactions of aryl chlorides, a key process in organic synthesis (Esposito et al., 2008).
Novel Amidation Methods
- C-H Amidation : this compound and its derivatives can be crucial in C-H amidation processes. A study on Rh(III)-mediated amido transfer processes highlighted the efficiency of similar compounds as amino sources in C-H amidation, offering a new perspective for organic transformations (Park et al., 2015).
Synthesis of Triazole Derivatives
- Antimicrobial Activities : Triazole derivatives synthesized from structures akin to this compound have demonstrated antimicrobial properties. These derivatives, synthesized through reactions with various primary amines, showed significant activity against several microorganisms, indicating potential applications in developing new antimicrobial agents (Bektaş et al., 2007).
Biobased Amines and Material Chemistry
- Biobased Polymers : The use of biobased amines, including derivatives of this compound, is expanding in material chemistry. These compounds are key monomers in the synthesis of polyamides, polyureas, and polyepoxides, finding applications in automotive, aerospace, and health industries (Froidevaux et al., 2016).
Pharmacological Properties
- Pharmacological Applications : Research into similar isoxazole derivatives has revealed a wide spectrum of pharmacological properties, including analgesic, anti-inflammatory, and anticonvulsive activities. This indicates potential applications of this compound derivatives in developing new pharmaceuticals (Kan Unk O et al., 1967).
Multi-Component Synthesis
- One-Pot Reactions : this compound could be pivotal in one-pot multi-component syntheses. For example, a novel synthesis of 5-aminooxazole from simple inputs showcased the potential of similar structures in creating new chemical scaffolds in a single operation (Janvier et al., 2002).
Properties
IUPAC Name |
3-(2,2-dimethylpropyl)-1,2-oxazol-5-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H14N2O/c1-8(2,3)5-6-4-7(9)11-10-6/h4H,5,9H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YHCHATDVXPJZKU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)CC1=NOC(=C1)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H14N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
154.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
749902-10-1 | |
Record name | 3-(2,2-dimethylpropyl)-1,2-oxazol-5-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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